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Compound of Interest

Compound Name: (+/-)-Speciosin P

Cat. No.: B15293593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(+/-)-Speciosin P is a racemic natural product first isolated from the basidiomycete fungus

Hexagonia speciosa. Its structure and bioactivity have garnered interest within the scientific

community, particularly in the field of natural product synthesis and chemical biology. This

technical guide provides a comprehensive overview of the known physicochemical properties

of (+/-)-Speciosin P, with a focus on data and methodologies relevant to researchers in drug

discovery and development. The information presented herein is primarily derived from the first

total synthesis of (+/-)-Speciosin P, as reported by Guerrero-Vásquez et al. in the Journal of

Natural Products (2014).

Physicochemical Data
The following table summarizes the key physicochemical properties of (+/-)-Speciosin P. It is

important to note that comprehensive experimental data for all parameters are not available in

the current literature.
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Property Value Source / Method

Molecular Formula C₁₄H₁₄O₄

Deduced from High-Resolution

Mass Spectrometry (HRMS)

and Nuclear Magnetic

Resonance (NMR)

spectroscopy data from the

total synthesis.

Molecular Weight 246.26 g/mol
Calculated from the molecular

formula.

Appearance

Not explicitly stated, likely a

solid or oil at room

temperature.

Inferred from standard

laboratory conditions for

compounds of similar

structure.

Melting Point
Not reported in the primary

literature.
-

Boiling Point
Not reported in the primary

literature.
-

Solubility

Not quantitatively reported.

Likely soluble in common

organic solvents like methanol,

ethanol, and dimethyl

sulfoxide.

Inferred from synthetic work-up

and purification procedures.

pKa
Not reported in the primary

literature.
-

Experimental Protocols
The data presented above are primarily based on the characterization of the synthetically

produced (+/-)-Speciosin P. The key experimental protocols are summarized below.

Total Synthesis of (+/-)-Speciosin P
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The first total synthesis of (+/-)-Speciosin P was achieved through a multi-step sequence, with

the key final steps being a Sonogashira coupling followed by deprotection. The general

workflow is outlined in the diagram below. The synthesis started from commercially available

materials and involved the formation of a key aldehyde intermediate which then underwent a

Sonogashira coupling with a suitable alkyne. The final step involved the removal of protecting

groups to yield the target molecule.

Structure Elucidation
The confirmation of the structure of the synthesized (+/-)-Speciosin P was accomplished using

standard spectroscopic techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectra were

recorded to determine the connectivity of atoms and the overall carbon-hydrogen framework

of the molecule.

High-Resolution Mass Spectrometry (HRMS): HRMS was used to determine the exact mass

of the molecule, which in turn allowed for the unambiguous determination of its molecular

formula.

Mandatory Visualizations
Synthesis Workflow of (+/-)-Speciosin P
The following diagram illustrates the key transformations in the latter stages of the total

synthesis of (+/-)-Speciosin P.
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Key steps in the synthesis of (+/-)-Speciosin P.
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Signaling Pathways
Currently, there is no information available in the scientific literature regarding the specific

signaling pathways modulated by (+/-)-Speciosin P. The primary bioactivity reported is its

effect in the wheat coleoptile bioassay, which suggests potential plant growth regulatory

properties. Further research is required to elucidate its mechanism of action at the molecular

level in any biological system.

Conclusion
This technical guide provides a summary of the available physicochemical information for (+/-)-
Speciosin P, primarily based on its total synthesis and structural characterization. While the

molecular formula and weight have been definitively established, other key parameters such as

melting point, boiling point, solubility, and pKa have not yet been experimentally determined

and reported. The provided synthesis workflow offers a high-level overview of its chemical

accessibility. For researchers and drug development professionals, this molecule presents an

opportunity for further investigation into its physical properties, biological activities, and

potential mechanisms of action. Future studies are needed to fill the existing gaps in our

understanding of this natural product.

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of (+/-)-
Speciosin P]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15293593#speciosin-p-physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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